Cas no 63547-62-6 (Dimethyl (e)-3-aminopent-2-enedioate)

Dimethyl (e)-3-aminopent-2-enedioate structure
63547-62-6 structure
Product Name:Dimethyl (e)-3-aminopent-2-enedioate
CAS No:63547-62-6
MF:C7H11NO4
MW:173.166542291641
CID:1653347
PubChem ID:253819
Update Time:2025-04-21

Dimethyl (e)-3-aminopent-2-enedioate Chemical and Physical Properties

Names and Identifiers

    • Dimethyl (e)-3-aminopent-2-enedioate
    • AC1Q43ZW
    • NSC76075
    • CTK5E4246
    • AR-1I5529
    • AC1Q5ZSK
    • 3-amino-pentanedioic acid dimethyl ester
    • dimethyl-3-aminoglutarate
    • 3-aminopentanedioic acid dimethyl ester
    • dimethyl 3-aminopent-2-enedioate
    • dimethyl 3-aminoglutaconate
    • dimethyl 3-aminoglutarate
    • dimethyl-3-enamino-glutarate
    • AC1L5NUR
    • 3-aminoglutaric acid dimethyl ester
    • AG-H-09189
    • AC1Q43ZW; NSC76075; CTK5E4246; AR-1I5529; AC1Q5ZSK; 3-amino-pentanedioic acid dimethyl ester; dimethyl-3-aminoglutarate; 3-aminopentanedioic acid dimethyl ester; dimethyl 3-aminopent-2-enedioate; dimethyl 3-aminoglutaconate; dimethyl 3-aminoglutarate; dimethyl-3-enamino-glutarate; AC1L5NUR; 3-aminoglutaric acid dimethyl ester; AG-H-09189;
    • Dimethyl-3-aminoglutaconate
    • dimethyl 3-amino-2-pentenedioate
    • CIDSYVVJNVVERM-UHFFFAOYSA-N
    • 2-Pentenedioic acid, 3-amino-, dimethyl ester
    • dimethyl 2-amino-1-propene-1,3-dicarboxylate
    • AKOS024332757
    • DS-007497
    • SCHEMBL3809128
    • 63547-62-6
    • Inchi: 1S/C7H11NO4/c1-11-6(9)3-5(8)4-7(10)12-2/h3H,4,8H2,1-2H3
    • InChI Key: CIDSYVVJNVVERM-UHFFFAOYSA-N
    • SMILES: O(C)C(CC(=CC(=O)OC)N)=O

Computed Properties

  • Exact Mass: 173.06883
  • Monoisotopic Mass: 173.06880783g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 5
  • Complexity: 210
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 0
  • Topological Polar Surface Area: 78.6Ų

Experimental Properties

  • PSA: 78.62
  • LogP: 0.26540

Dimethyl (e)-3-aminopent-2-enedioate Related Literature

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